Cas no 2227875-15-0 (4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one
• CAS No: 2227875-15-0
• MF: C₈H₁₃N₅O
• MW: 195.221720457077
• CID: 6419909
• PubChem ID: 165604501
• Update Time: 2025-11-01

4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one
• 2227875-15-0
• EN300-1635147

• Inchi： 1S/C8H13N5O/c1-12-7(14)3-5(9)8(12)6-4-10-11-13(6)2/h4-5,8H,3,9H2,1-2H3/t5-,8-/m0/s1
• InChI Key： VLGIMNIRXMLRDL-XNCJUZBTSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2=CN=NN2C)N1C)N

Computed Properties

• Exact Mass: 195.11201006g/mol
• Monoisotopic Mass: 195.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 77Ų

Additional information on 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one

Introduction to 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one (CAS No. 2227875-15-0)

4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2227875-15-0, belongs to a class of molecules that incorporate multiple nitrogen-containing rings, which are known to exhibit diverse pharmacological effects. The presence of both an amino group and a triazolyl moiety in its structure suggests a high degree of chemical versatility, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one consists of a pyrrolidinone core substituted with various functional groups. The pyrrolidinone ring is a well-known scaffold in medicinal chemistry, often found in bioactive molecules due to its ability to mimic the natural amino acid proline. This structural motif contributes to the compound's potential interactions with biological targets, such as enzymes and receptors. Additionally, the incorporation of a methyl group at the 1-position and a 1-methyltriazolyl group at the 5-position further enhances its structural complexity and may influence its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The triazolyl moiety, in particular, has been extensively studied for its role in enhancing binding affinity and selectivity in drug molecules. The 1-methyltriazolyl group in 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one is expected to contribute to the compound's ability to interact with biological targets in a specific manner. This specificity is crucial for developing drugs that exhibit high efficacy while minimizing off-target effects.

One of the most compelling aspects of 4-amino-1-methyl-5-(1-methyl-1H-1,2,3-triazol-5-yl)pyrrolidin-2-one is its potential as a building block for more complex drug candidates. The presence of multiple reactive sites on its structure allows for further chemical modification, enabling researchers to fine-tune its biological activity. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is often required to achieve desired pharmacological profiles.

Recent studies have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. For instance, derivatives of pyrrolidinone have shown promise in treating various diseases, including neurological disorders and cancer. The unique combination of functional groups in 4-amino-1-methyl-5-(1-methyl-H-pyrrolidinon)-2-one positions it as a candidate for exploring new therapeutic avenues. Researchers are particularly interested in its potential anti-inflammatory and analgesic properties, which have been observed in related compounds.

The synthesis of 4-amino--methyl--(H--pyrrolidinon)--one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazolyl group at the 5-position is particularly challenging due to its sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with increasing efficiency. These advancements are crucial for facilitating further exploration of the compound's biological potential.

In addition to its synthetic challenges, another key consideration is the pharmacokinetic behavior of 4-amino--methyl--(H--pyrrolidinon)--one. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its feasibility as a drug candidate. Preliminary studies suggest that the structural features of this compound may influence its solubility and bioavailability, which are critical factors in drug development.

The use of computational modeling techniques has also played a significant role in studying 4-amino--methyl--(H--pyrrolidinon)--one. Molecular docking simulations can provide insights into how the compound interacts with biological targets at the atomic level. These simulations have helped researchers identify potential binding sites and optimize the structure for improved activity. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and identify promising candidates more efficiently.

Future research on 4-amino--methyl--(H--pyrrolidinon)--one will likely focus on evaluating its efficacy and safety in preclinical models. Animal studies will be essential for assessing its biological activity across different disease indications. Additionally, efforts will be made to identify any potential toxicities associated with long-term exposure to this compound.

The development of novel therapeutic agents requires a multidisciplinary approach involving chemists, biologists, pharmacologists, and clinicians. Collaboration across these fields will be crucial for translating laboratory findings into clinical applications. The unique properties of 4-amino--methyl--(H--pyrrolidinon)--one make it an exciting candidate for such collaborative efforts.

In conclusion,4-amino--methyl--(H--pyrrolidinon)--one (CAS No. 2227875–15–0) represents a promising area of research in pharmaceutical chemistry due to its structural complexity and potential biological activities. Its unique combination of functional groups positions it as a valuable tool for drug discovery and development. As research continues，this compound is expected to contribute significantly to advancements in medicine，offering new hope for treating various diseases.